Cas no 2548986-45-2 (2-(2-Fluorophenoxy)-3-methylpyrazine)

• Product Name: 2-(2-Fluorophenoxy)-3-methylpyrazine
• CAS No: 2548986-45-2
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5327153
• PubChem ID: 154829065
• Update Time: 2025-10-29

2-(2-Fluorophenoxy)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenoxy)-3-methylpyrazine
• F6619-8951
• 2548986-45-2
• AKOS040710996

• Inchi： 1S/C11H9FN2O/c1-8-11(14-7-6-13-8)15-10-5-3-2-4-9(10)12/h2-7H,1H3
• InChI Key： BNFMWSUQBFJARS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 262.8±40.0 °C(Predicted)
• pka: 0.35±0.10(Predicted)

Additional information on 2-(2-Fluorophenoxy)-3-methylpyrazine

Comprehensive Analysis of 2-(2-Fluorophenoxy)-3-methylpyrazine (CAS No. 2548986-45-2): Properties, Applications, and Industry Trends

2-(2-Fluorophenoxy)-3-methylpyrazine (CAS No. 2548986-45-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated pyrazine derivative combines a methylpyrazine core with a 2-fluorophenoxy substituent, offering distinct electronic and steric properties that make it valuable for molecular design. Recent literature highlights its potential as a building block in drug discovery, particularly for kinase inhibitors and CNS-targeting therapeutics.

The compound's fluorine atom and pyrazine ring system contribute to enhanced bioavailability and metabolic stability—key considerations in modern medicinal chemistry. Researchers are particularly interested in its hydrogen-bond acceptor capacity and lipophilicity modulation, which align with current trends in fragment-based drug design. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under standard storage conditions.

In material science, 2-(2-Fluorophenoxy)-3-methylpyrazine demonstrates promise as a precursor for organic electronic materials. Its conjugated system and fluorine substitution pattern enable tunable optoelectronic properties, relevant to OLED and OFET applications. Patent analyses reveal growing interest in similar structures for flexible electronics and energy storage systems—hot topics in sustainable technology development.

Synthetic protocols for CAS 2548986-45-2 typically involve palladium-catalyzed cross-coupling reactions between halogenated pyrazines and fluorophenols. Recent advancements in green chemistry have introduced microwave-assisted and continuous flow methods, reducing reaction times and improving yields—addressing industry demands for sustainable synthesis.

Market research indicates rising demand for fluorinated pyrazines in Asia-Pacific pharmaceutical hubs, driven by increased R&D investment in targeted therapies. Regulatory databases show 2-(2-Fluorophenoxy)-3-methylpyrazine complies with major pharmacopeia standards, though users should consult SDS documentation for handling guidelines. The compound's structure-activity relationships continue to be explored in computational chemistry studies leveraging AI-assisted molecular modeling platforms.

Quality control protocols emphasize chromatographic purity assessment and residual solvent analysis, with industry best practices recommending storage under inert atmosphere. As research progresses, this compound may see expanded applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs)—cutting-edge areas in drug development.

For researchers sourcing 2548986-45-2, technical specifications typically include: molecular weight (208.20 g/mol), melting point range (92-94°C), and solubility profiles in common organic solvents. Suppliers increasingly provide custom synthesis services and isotope-labeled variants to support mechanistic studies and ADME research.

Emerging applications in crop protection chemicals leverage the compound's ability to modify biological activity through subtle structural changes. Its agrochemical intermediates potential aligns with global trends toward low-environmental-impact pesticides, though specific formulations remain proprietary.

Analytical challenges associated with 2-(2-Fluorophenoxy)-3-methylpyrazine include distinguishing isomeric impurities during quality control. Advanced techniques like 2D NMR and high-resolution mass spectrometry are recommended for comprehensive characterization. The scientific community continues to investigate its structure-property relationships through crystallographic studies and computational simulations.